(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;palladium
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one (abbreviated as Hthd) is a β-diketone ligand known for forming stable metal complexes.
Properties
Molecular Formula |
C22H40O4Pd |
|---|---|
Molecular Weight |
475.0 g/mol |
IUPAC Name |
(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;palladium |
InChI |
InChI=1S/2C11H20O2.Pd/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/b2*8-7-; |
InChI Key |
BAMDVVIRBULKGA-ATMONBRVSA-N |
Isomeric SMILES |
CC(/C(=C/C(=O)C(C)(C)C)/O)(C)C.CC(/C(=C/C(=O)C(C)(C)C)/O)(C)C.[Pd] |
Canonical SMILES |
CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.[Pd] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;palladium typically involves the coordination of palladium with (Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one. This process can be achieved through various methods, including:
Direct Coordination: Mixing palladium salts with (Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one in an appropriate solvent under controlled temperature and pH conditions.
Ligand Exchange: Using a pre-formed palladium complex and exchanging its ligands with (Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one under specific conditions.
Industrial Production Methods
Industrial production of this compound may involve large-scale coordination reactions in reactors, followed by purification steps such as crystallization or chromatography to obtain the desired product with high purity.
Chemical Reactions Analysis
Types of Reactions
(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;palladium undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The compound can participate in substitution reactions where ligands are replaced by other groups under specific conditions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.
Reduction: Sodium borohydride, lithium aluminum hydride; usually performed in inert atmospheres to prevent unwanted side reactions.
Substitution: Various ligands such as phosphines or amines; reactions often conducted in polar solvents.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state palladium complexes, while reduction may produce lower oxidation state species.
Scientific Research Applications
Chemistry
In chemistry, (Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;palladium is used as a catalyst in various organic reactions, including cross-coupling reactions, which are essential for forming carbon-carbon bonds.
Biology
Medicine
In medicine, research is ongoing to explore the use of this compound in cancer treatment, where it may act as a catalyst for activating prodrugs or enhancing the efficacy of existing treatments.
Industry
Industrially, (Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;palladium is used in the production of fine chemicals and materials, including polymers and advanced materials with specific properties.
Mechanism of Action
The mechanism by which (Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;palladium exerts its effects involves the coordination of the palladium center with various substrates. This coordination facilitates the activation of these substrates, allowing them to undergo chemical transformations. The molecular targets and pathways involved include interactions with organic molecules, leading to the formation of new bonds and the modification of existing structures.
Comparison with Similar Compounds
Structural and Stoichiometric Differences
- Cobalt(III) Complex ():
- Formula: Co[(Z)-Hthd]₃
- Geometry: Likely octahedral due to Co(III) coordination with three bidentate ligands.
- Molecular Weight: 611.759 g/mol.
- Niobium(IV) Complex ():
- Formula: Nb[(Z/E)-Hthd]₄
- Geometry: Likely square antiprismatic or distorted octahedral, with four ligands.
- Molecular Weight: 830.022 g/mol.
- Palladium Complex (Inferred):
- Expected Formula: Pd[(Z)-Hthd]₂ (for Pd(II)).
- Geometry: Square planar, typical for Pd(II) with two bidentate ligands.
- Molecular Weight: Estimated ~500–550 g/mol (based on ligand mass).
Thermal Stability
Isomerism and Ligand Configuration
- Both cobalt and niobium complexes utilize the (Z)-isomer of Hthd. The niobium complex additionally includes the (E)-isomer, suggesting flexibility in coordination modes . Palladium complexes may favor the (Z)-isomer due to steric preferences.
Data Tables
Table 1: Comparative Properties of Hthd Metal Complexes
Research Findings and Limitations
The provided evidence lacks direct data on the palladium complex, necessitating inferences from cobalt and niobium analogs. Key observations include:
- Steric Effects : Bulky ligands in Co and Nb complexes enhance thermal stability, suggesting similar behavior in Pd analogs.
- Isomer Sensitivity : The (Z)-isomer dominates in Co and Nb systems, likely influencing Pd complex synthesis .
- Data Gaps : Detailed catalytic or spectroscopic data for the Pd complex remains unaddressed in the reviewed sources.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
